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Compound of Interest

Compound Name: 2-(Diphenylphosphino)ethylamine

Cat. No.: B1207392 Get Quote

An In-depth Technical Guide to Commercial Suppliers of 2-(Diphenylphosphino)ethylamine

For researchers, scientists, and drug development professionals, sourcing high-quality

reagents is a critical step in the experimental workflow. This guide provides a comprehensive

overview of the commercial suppliers of 2-(Diphenylphosphino)ethylamine (CAS No. 4848-

43-5), a key bidentate phosphine ligand utilized in a variety of catalytic processes.

Physicochemical Properties
2-(Diphenylphosphino)ethylamine, also known as (2-Aminoethyl)diphenylphosphine, is a

colorless to pale yellow liquid. It is recognized for its role as a ligand in catalysis, particularly in

cross-coupling reactions.

Property Value

CAS Number 4848-43-5

Molecular Formula C₁₄H₁₆NP

Molecular Weight 229.26 g/mol

Form Liquid

Boiling Point 341.1°C at 760 mmHg[1]
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Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer 2-(Diphenylphosphino)ethylamine, with purities typically

ranging from 95% to 99%. The following table summarizes the offerings from prominent global

suppliers.

Supplier
Product
Number(s)

Purity
Available
Quantities

Analytical
Method(s)

Sigma-Aldrich

(Merck)
43162 ≥95.0% 1g, 5g

Gas

Chromatography

(GC)[2]

Thermo Scientific

Chemicals
H27070 95% 1g, 10g

GC, ³¹P-NMR[3]

[4]

Strem Chemicals 15-1762 min. 95% 1g, 5g Not specified

Biosynth FD155486 Not specified Not specified Not specified

BLD Pharm BD138843 ≥97.0% 1g, 5g, 25g Not specified

ChemicalBook CB7342080
Varies (up to

99%)

Varies (bulk

available)
Not specified[5]

Key Applications in Catalysis
2-(Diphenylphosphino)ethylamine is a versatile ligand employed in numerous palladium-

catalyzed cross-coupling reactions. Its bidentate nature, with both a soft phosphine and a hard

amine donor, allows for the formation of stable and active catalyst complexes. These are

instrumental in the synthesis of complex organic molecules, a cornerstone of pharmaceutical

and materials science research.[2][5]
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Key Catalytic Applications of 2-(Diphenylphosphino)ethylamine

Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling

Buchwald-Hartwig Amination

Heck Reaction

Sonogashira Coupling

Stille Coupling

Negishi Coupling

Hiyama Coupling
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Catalytic reactions involving 2-(Diphenylphosphino)ethylamine.

Experimental Protocols: Supplier Quality Control
While specific proprietary methods may vary, the quality control for high-purity chemical

reagents like 2-(Diphenylphosphino)ethylamine generally follows a standardized workflow.

This ensures that the product meets the advertised specifications, providing researchers with

reliable and reproducible results.
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General Quality Control Workflow
Synthesis and Purification: The compound is synthesized through established chemical

routes and subjected to purification techniques such as distillation or chromatography.

Identity Confirmation: The chemical structure of the purified compound is confirmed using

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are used to

verify the molecular structure and the absence of phosphorus-containing impurities.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Purity Assessment: The purity of the final product is quantified.

Gas Chromatography (GC): As a volatile liquid, GC is a primary method for determining

the purity of 2-(Diphenylphosphino)ethylamine.[2]

High-Performance Liquid Chromatography (HPLC): May be used for non-volatile

impurities.

Certificate of Analysis (CoA) Generation: A CoA is produced, summarizing the analytical

results for a specific batch, including purity and identity confirmation data.
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Generalized Quality Control Workflow
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A typical quality control workflow for chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1207392?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/2-diphenylphosphino-ethylamine-cas-4848-43-5-69496.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3259799_EN.htm
https://www.hisunnychem.com/2-diphenylphosphino-ethylamine_p1691.html
https://www.hisunnychem.com/2-diphenylphosphino-ethylamine_p1691.html
https://www.thermofisher.com/order/catalog/product/H27070.03
https://www.thermofisher.com/order/catalog/product/H27070.03
https://www.biosynth.com/p/FD155486/4848-43-5-2-diphenylphosphinoethylamine
https://www.benchchem.com/product/b1207392#commercial-suppliers-of-2-diphenylphosphino-ethylamine
https://www.benchchem.com/product/b1207392#commercial-suppliers-of-2-diphenylphosphino-ethylamine
https://www.benchchem.com/product/b1207392#commercial-suppliers-of-2-diphenylphosphino-ethylamine
https://www.benchchem.com/product/b1207392#commercial-suppliers-of-2-diphenylphosphino-ethylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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